Agarose-biofunctionalized, dual-electrospun heteronanofiber mats: toward metal-ion chelating battery separator membranes†
Journal of Materials Chemistry A Pub Date: 2015-04-20 DOI: 10.1039/C5TA02445E
Abstract
A facile and efficient way to impart compelling chemical functionality is the utilization of bio-related materials that are easily accessible from natural products. Here, inspired by anomalous physicochemical features and natural abundance of agarose, we demonstrate a new class of agarose-biofunctionalized, dual-electrospun heteronanofiber mats as a chemically active separator membrane for high-performance lithium-ion batteries. The agarose-enabled metal ion chelation effect of the separator membrane, in combination with its highly porous structure and superior electrolyte wettability, provides unprecedented improvement in cell performance far beyond those accessible with conventional battery separator membranes.
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